Cas no 93803-88-4 (Isooctadecanoic acid,octadecyl ester)

• Product Name: Isooctadecanoic acid,octadecyl ester
• CAS No: 93803-88-4
• MF: C₃₆H₇₂O₂
• MW: 536.95569229126
• CID: 804667
• PubChem ID: 44148595
• Update Time: 2025-04-19

Isooctadecanoic acid,octadecyl ester Chemical and Physical Properties

Names and Identifiers

• Isooctadecanoic acid,octadecyl ester
• octadecyl 16-methylheptadecanoate
• octadecyl isooctadecanoate
• 93803-88-4
• DTXSID00917866
• EINECS 298-363-5

• Inchi： 1S/C36H72O2/c1-4-5-6-7-8-9-10-11-12-13-16-19-22-25-28-31-34-38-36(37)33-30-27-24-21-18-15-14-17-20-23-26-29-32-35(2)3/h35H,4-34H2,1-3H3
• InChI Key： HPBPOWORSSCUOZ-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCCCCC(C)C)=O)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 536.55323154g/mol
• Monoisotopic Mass: 536.55323154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 38
• Rotatable Bond Count: 33
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.1
• Topological Polar Surface Area: 26.3Ų